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Compound of Interest

Compound Name:
2'-(Oxiranylmethoxy)-3-

phenylpropiophenon

Cat. No.: B022707 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical compounds. This document

provides essential safety protocols and logistical information for the handling and disposal of 2'-
(Oxiranylmethoxy)-3-phenylpropiophenone, a compound identified by its oxiranylmethoxy

and phenylpropiophenone structure. While a specific Safety Data Sheet (SDS) for this exact

molecule is not readily available in the public domain, the following guidance is based on data

from structurally similar compounds and general principles of chemical safety for reactive

intermediates. The presence of an epoxide (oxirane) group suggests that the compound may

be an irritant, sensitizer, and potentially reactive.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 2'-(Oxiranylmethoxy)-3-
phenylpropiophenone.
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PPE Category Recommended Equipment Standard

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[1]

EN 166 (EU) or NIOSH (US)

Skin Protection

Wear impervious, chemical-

resistant clothing. A lab coat is

a minimum requirement. For

larger quantities or potential for

splashing, chemical-resistant

coveralls are recommended.[1]

EN 14605 (Type 3 or 4)

Chemical-resistant gloves

(e.g., nitrile, neoprene). The

breakthrough time of the glove

material should be considered.

EN 374

Respiratory Protection

For operations that may

generate dust, aerosols, or

vapors, use a NIOSH-

approved respirator with an

appropriate cartridge. A full-

face respirator may be

necessary if exposure limits

are exceeded or if irritation is

experienced.[1]

NIOSH or EN 14387

Foot Protection

Closed-toe shoes are

mandatory in a laboratory

setting. For handling larger

quantities, chemical-resistant

safety boots are advised.

ASTM F2413-18

Chemical Handling and Storage
Safe handling and storage are critical to prevent accidents and maintain the integrity of the

compound.
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Aspect Protocol

Ventilation

Handle in a well-ventilated area. A chemical

fume hood is strongly recommended for all

operations.[1]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1] Keep away from

heat, sparks, and open flames.

Hygiene

Wash hands thoroughly after handling.[2] Do not

eat, drink, or smoke in the laboratory.

Contaminated clothing should be removed and

washed before reuse.[2]

Spill Management

In case of a spill, avoid dust formation.[1] Collect

the material using an inert absorbent and place

it in a suitable container for disposal.[2]

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.
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Waste Type Disposal Method

Unused/Surplus Chemical

Dispose of as hazardous waste. The material

can be sent to a licensed chemical destruction

plant or disposed of by controlled incineration

with flue gas scrubbing.[1] Do not discharge into

sewer systems.[1]

Contaminated Packaging

Containers should be triple-rinsed (or

equivalent) and can then be offered for recycling

or reconditioning. Alternatively, puncture the

packaging to render it unusable and dispose of

it in a sanitary landfill. Combustible packaging

materials may be incinerated.[1]

Contaminated PPE

Dispose of contaminated gloves and other

disposable PPE as hazardous waste in

accordance with institutional and local

regulations.

Experimental Workflow for Safe Handling
The following diagram outlines the logical steps for ensuring safety when working with 2'-
(Oxiranylmethoxy)-3-phenylpropiophenone.
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Workflow for Safe Handling of 2'-(Oxiranylmethoxy)-3-phenylpropiophenone

Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Start: Plan Experiment

Review Safety Data Sheet (or equivalent for similar compounds)

Select Appropriate PPE based on Risk Assessment

Ensure Engineering Controls are Functional (e.g., Fume Hood)

Don Personal Protective Equipment

Conduct Experiment in Fume Hood

Monitor for Spills or Exposures

Decontaminate Work Area

Experiment Complete

Dispose of Chemical Waste and Contaminated Materials Properly

Doff and Dispose of/Clean PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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